![molecular formula C8H11N3O B144213 5-amino-3-oxo-1-propan-2-yl-2H-pyrrole-4-carbonitrile CAS No. 134518-32-4](/img/structure/B144213.png)
5-amino-3-oxo-1-propan-2-yl-2H-pyrrole-4-carbonitrile
Overview
Description
5-amino-3-oxo-1-propan-2-yl-2H-pyrrole-4-carbonitrile, also known as AOPC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. AOPC is a heterocyclic compound that contains a pyrrole ring and a nitrile group. Its unique structure has made it a promising candidate for drug development and other scientific research.
Mechanism of Action
The mechanism of action of 5-amino-3-oxo-1-propan-2-yl-2H-pyrrole-4-carbonitrile is not fully understood, but it is believed to act through multiple pathways. This compound has been found to inhibit the production of pro-inflammatory cytokines and promote the production of anti-inflammatory cytokines. It has also been found to induce apoptosis in tumor cells and protect neurons from oxidative stress.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of pro-inflammatory cytokines. This compound has also been found to induce the production of heme oxygenase-1 (HO-1), an enzyme that has anti-inflammatory and antioxidant effects. In addition, this compound has been found to inhibit the activity of matrix metalloproteinases (MMPs), enzymes that are involved in tissue remodeling and inflammation.
Advantages and Limitations for Lab Experiments
One advantage of 5-amino-3-oxo-1-propan-2-yl-2H-pyrrole-4-carbonitrile is its unique structure, which makes it a promising candidate for drug development and other scientific research. This compound has also been found to have low toxicity, which makes it a safer alternative to other compounds that have similar effects. One limitation of this compound is its limited solubility in water, which can make it difficult to work with in some experiments.
Future Directions
There are many future directions for research on 5-amino-3-oxo-1-propan-2-yl-2H-pyrrole-4-carbonitrile. One area of research is the development of this compound-based drugs for the treatment of various diseases, including cancer and neurodegenerative diseases. Another area of research is the development of this compound-based materials for use in various applications, including electronics and energy storage. Finally, further studies are needed to fully understand the mechanisms of action of this compound and its potential applications in various fields.
Scientific Research Applications
5-amino-3-oxo-1-propan-2-yl-2H-pyrrole-4-carbonitrile has been found to have potential applications in various fields, including medicine, agriculture, and materials science. In medicine, this compound has been studied for its potential as an anti-inflammatory and anti-tumor agent. It has also been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases. In agriculture, this compound has been studied for its potential as a fungicide and insecticide. In materials science, this compound has been studied for its potential as a building block for the synthesis of new materials.
Properties
134518-32-4 | |
Molecular Formula |
C8H11N3O |
Molecular Weight |
165.19 g/mol |
IUPAC Name |
3-hydroxy-5-imino-1-propan-2-yl-2H-pyrrole-4-carbonitrile |
InChI |
InChI=1S/C8H11N3O/c1-5(2)11-4-7(12)6(3-9)8(11)10/h5,10,12H,4H2,1-2H3 |
InChI Key |
HJUAUQSIDCNJFC-UHFFFAOYSA-N |
Isomeric SMILES |
CC(C)N1CC(=O)C(=C1N)C#N |
SMILES |
CC(C)N1CC(=C(C1=N)C#N)O |
Canonical SMILES |
CC(C)N1CC(=O)C(=C1N)C#N |
synonyms |
1H-Pyrrole-3-carbonitrile,2-amino-4,5-dihydro-1-(1-methylethyl)-4-oxo-(9CI) |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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